Cas no 101670-67-1 (Benzene,1,3,5-triisothiocyanato-)

• Product Name: Benzene,1,3,5-triisothiocyanato-
• CAS No: 101670-67-1
• MF: C₉H₃N₃S₃
• MW: 249.335216760635
• CID: 193431
• PubChem ID: 58712
• Update Time: 2025-04-19

Benzene,1,3,5-triisothiocyanato- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,3,5-triisothiocyanato-
• 1,3,5-triisothiocyanatobenzene
• 1.3.5-Triisothiocyanato-benzol
• AC1L1PLM
• ACMC-20m4p4
• AG-D-08926
• Benzen-1,3,5-triyltriisothiocyanat
• benzene-1,3,5-triyl triisothiocyanate
• BRN 3293763
• CTK4A0083
• ISOTHIOCYANIC ACID, s-PHENENYL ESTER
• Isothiocyanic acid, s-phenenyl triester
• 3-13-00-00555 (Beilstein Handbook Reference)
• 101670-67-1
• 1,3,5-Triisothiocyanatobenzene #
• 1,3,5-triisothio-cyanatobenzene
• 1,3,5-Trithioisocyanobenzene
• SCHEMBL7387255
• YSZC2240
• LLJPDGVAIMDGFS-UHFFFAOYSA-N
• DTXSID60144111

• Inchi： 1S/C9H3N3S3/c13-4-10-7-1-8(11-5-14)3-9(2-7)12-6-15/h1-3H
• InChI Key： LLJPDGVAIMDGFS-UHFFFAOYSA-N
• SMILES： S=C=NC1C=C(C=C(C=1)N=C=S)N=C=S

Computed Properties

• Exact Mass: 248.94909
• Monoisotopic Mass: 248.949
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 133A^2
• XLogP3: 6.1

Experimental Properties

• Density: 1.31
• Boiling Point: 475.3°Cat760mmHg
• Flash Point: 262.2°C
• Refractive Index: 1.693
• PSA: 37.08
• LogP: 3.88950